Cas no 2171528-98-4 (3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid)

• Product Name: 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid
• CAS No: 2171528-98-4
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5897663
• PubChem ID: 165819038
• Update Time: 2025-10-24

3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid
• 2171528-98-4
• EN300-1523287
• 3-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-methylpropanoic acid

• Inchi： 1S/C25H28N2O5/c1-15(24(29)30)13-26-23(28)22(16-7-6-8-16)27-25(31)32-14-21-19-11-4-2-9-17(19)18-10-3-5-12-20(18)21/h2-5,9-12,15-16,21-22H,6-8,13-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： NDPKIEGFICSILE-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(NCC(C(=O)O)C)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid

Comprehensive Overview of 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid (CAS No. 2171528-98-4)

The compound 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid (CAS No. 2171528-98-4) is a specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its complex structure, featuring a cyclobutyl ring and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

One of the key features of 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid is its ability to act as a protected amino acid derivative. The Fmoc group is particularly important in peptide chemistry because it can be selectively removed under mild basic conditions, leaving other functional groups intact. This property is critical for the stepwise assembly of peptides, a process that has gained attention in the context of personalized medicine and targeted drug delivery systems. Recent advancements in AI-driven drug design have further highlighted the importance of such building blocks in accelerating the development of new bioactive molecules.

The cyclobutyl moiety in this compound contributes to its unique conformational properties, which can influence the binding affinity and stability of resulting peptides. This structural feature aligns with current trends in structure-activity relationship (SAR) studies, where researchers aim to optimize molecular interactions for enhanced therapeutic efficacy. Additionally, the compound’s compatibility with green chemistry principles—such as reduced solvent usage and waste generation—makes it a topic of interest in sustainable pharmaceutical manufacturing.

In the context of search engine optimization (SEO), users often inquire about the synthesis protocol, purity standards, and supplier availability of CAS No. 2171528-98-4. Addressing these queries, it is worth noting that the compound is typically synthesized through multi-step organic reactions, with rigorous HPLC and NMR validation to ensure quality. Its applications extend to bioconjugation and proteomics, areas that are rapidly evolving due to advancements in high-throughput screening and computational modeling.

Another trending topic linked to this compound is its potential role in peptide-based vaccines and immunotherapies. As the scientific community explores alternatives to traditional small-molecule drugs, peptides derived from intermediates like 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid are gaining traction. This aligns with broader discussions on next-generation therapeutics and the integration of machine learning in predicting peptide behavior.

To summarize, 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid (CAS No. 2171528-98-4) is a versatile and highly relevant compound in modern chemical and pharmaceutical research. Its structural complexity, combined with its applicability in cutting-edge fields like peptide engineering and AI-augmented drug discovery, ensures its continued prominence in scientific literature and industrial applications.